Cas no 2137902-80-6 (3-Furanol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]tetrahydro-)

• Product Name: 3-Furanol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]tetrahydro-
• CAS No: 2137902-80-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5279282
• Update Time: 2025-06-08

3-Furanol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]tetrahydro-

• Inchi： 1S/C10H19NO2/c1-8(2)5-9(8,6-11)10(12)3-4-13-7-10/h12H,3-7,11H2,1-2H3
• InChI Key： DDJSBVURBXVXMN-UHFFFAOYSA-N
• SMILES： O1CCC(C2(CN)CC2(C)C)(O)C1

Additional information on 3-Furanol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]tetrahydro-

Introduction to 3-Furanol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]tetrahydro- (CAS No. 2137902-80-6)

3-Furanol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]tetrahydro- (CAS No. 2137902-80-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of tetrahydrofuran derivatives, characterized by its unique structural motif that combines a furan ring with a highly substituted cyclopropyl group. The presence of an amino methyl substituent at the cyclopropyl ring further enhances its chemical complexity and potential biological activity.

The structure of 3-Furanol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]tetrahydro- is meticulously designed to explore novel pharmacophores, which are essential for the development of new therapeutic agents. The tetrahydrofuran core is a well-known scaffold in drug discovery, often employed due to its ability to mimic the conformational flexibility of natural products. In this case, the addition of the 1-(aminomethyl)-2,2-dimethylcyclopropyl side chain introduces rigidity and specific steric interactions that can be critical for binding to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with higher precision. Molecular docking studies have suggested that 3-Furanol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]tetrahydro may interact with various enzymes and receptors, making it a promising candidate for further investigation in drug development. Specifically, its structural features are predicted to allow for favorable interactions with proteins involved in metabolic pathways and signal transduction.

In the realm of medicinal chemistry, the synthesis of 3-Furanol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]tetrahydro has been optimized using state-of-the-art synthetic methodologies. The introduction of the aminomethyl group at the cyclopropyl ring presents a synthetic challenge due to its reactivity and sensitivity. However, recent innovations in transition metal-catalyzed reactions have provided efficient routes to construct this motif without compromising yield or purity. These advancements have not only streamlined the synthesis but also opened up new possibilities for modifying the structure and exploring additional biological activities.

The potential applications of 3-Furanol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]tetrahydro extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for research in materials science and biotechnology. For instance, derivatives of this compound could be explored as building blocks for novel polymers or as ligands in catalytic systems. The rigidity introduced by the dimethylcyclopropyl group could enhance the stability and functionality of such materials.

Current research is also focusing on understanding the environmental impact and biodegradability of such complex organic compounds. While 3-Furanol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]tetrahydro is not classified as a hazardous substance under current regulations, its persistence in the environment remains an area of interest. Studies are underway to assess its degradation pathways and potential ecological effects. These efforts are crucial for ensuring that the development and use of such compounds align with sustainable practices.

The role of 3-Furanol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]tetrahydro in drug discovery is further underscored by its potential as an intermediate in the synthesis of more complex molecules. Its structural framework can be modified through various chemical transformations to produce analogs with enhanced or altered biological properties. This flexibility makes it a valuable tool for medicinal chemists seeking to explore new therapeutic targets.

In conclusion,3-Furanol, 3-[1-(aminomethyl)-2,2-dimethylcyclopropyl]tetrahydro (CAS No. 2137902-80-6) represents a significant advancement in synthetic organic chemistry and pharmaceutical research. Its unique structure and predicted biological activity make it a compelling subject for further study. As research continues to uncover new applications and synthetic strategies,this compound will likely play an increasingly important role in the development of novel therapeutics and materials.